Cas no 232595-93-6 (4-(3-bromophenyl)dihydro-2H-pyran-2,6(3H)-dione)

• Product Name: 4-(3-bromophenyl)dihydro-2H-pyran-2,6(3H)-dione
• CAS No: 232595-93-6
• MF: C₁₁H₉BrO₃
• MW: 269.091362714767
• MDL: MFCD18073114
• CID: 2836962
• PubChem ID: 54531437
• Update Time: 2025-06-08

4-(3-bromophenyl)dihydro-2H-pyran-2,6(3H)-dione Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromophenyl)dihydro-2H-pyran-2,6(3H)-dione
• 4-(3-Bromo-phenyl)-dihydro-pyran-2,6-dione
• F2189-0937
• SCHEMBL7141446
• EN300-194825
• 232595-93-6
• AKOS022368795
• CS-0269061
• HJA59593
• DTXSID70712007
• MFCD18073114

• MDL： MFCD18073114
• Inchi： 1S/C11H9BrO3/c12-9-3-1-2-7(4-9)8-5-10(13)15-11(14)6-8/h1-4,8H,5-6H2
• InChI Key： YWVLFVQHEWEATF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1CC(=O)OC(C1)=O

Computed Properties

• Exact Mass: 267.97351Da
• Monoisotopic Mass: 267.97351Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-(3-bromophenyl)dihydro-2H-pyran-2,6(3H)-dione

4-(3-Bromophenyl)dihydro-2H-pyran-2,6(3H)-dione: A Comprehensive Overview

4-(3-Bromophenyl)dihydro-2H-pyran-2,6(3H)-dione (CAS No. 232595-93-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 4-(3-Bromophenyl)dihydro-2H-pyran-2,6(3H)-dione.

Chemical Structure and Properties

4-(3-Bromophenyl)dihydro-2H-pyran-2,6(3H)-dione is a brominated derivative of dihydro-2H-pyran-2,6(3H)-dione. The presence of the bromine atom at the 3-position of the phenyl ring imparts unique chemical and physical properties to the molecule. The compound has a molecular formula of C₁₁H₁₀O₃Br and a molecular weight of 258.10 g/mol. It is a white crystalline solid with a melting point ranging from 155 to 157°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but it is insoluble in water.

The structural features of 4-(3-Bromophenyl)dihydro-2H-pyran-2,6(3H)-dione, including the brominated phenyl ring and the dihydrofuranone moiety, contribute to its reactivity and potential for functionalization. These characteristics make it an attractive starting material for the synthesis of more complex molecules with diverse biological activities.

Synthesis Methods

The synthesis of 4-(3-Bromophenyl)dihydro-2H-pyran-2,6(3H)-dione has been reported using various methodologies. One common approach involves the reaction of 3-bromobenzaldehyde with 1,4-dihydroxybutan-2-one in the presence of a suitable catalyst. This reaction typically proceeds via a Knoevenagel condensation followed by an intramolecular cyclization to form the dihydrofuranone ring. The choice of catalyst and reaction conditions can significantly influence the yield and purity of the final product.

An alternative synthetic route involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and environmental friendliness. In this method, 3-bromobenzaldehyde and 1,4-dihydroxybutan-2-one are heated under microwave irradiation in a solvent-free condition. This approach not only reduces reaction time but also minimizes side reactions and waste generation.

Biological Activities

4-(3-Bromophenyl)dihydro-2H-pyran-2,6(3H)-dione has been studied for its potential biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Recent research has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4-(3-Bromophenyl)dihydro-2H-pyran-2,6(3H)-dione may have therapeutic potential in treating inflammatory diseases.

In addition to its anti-inflammatory properties, 4-(3-Bromophenyl)dihydro-2H-pyran-2,6(3H)-dione has demonstrated potent antioxidant activity. Studies have shown that it can effectively scavenge free radicals and protect cells from oxidative stress-induced damage. This property makes it a promising candidate for developing agents that can prevent or mitigate oxidative stress-related disorders.

The anticancer potential of 4-(3-Bromophenyl)dihydro-2H-pyran-2,6(3H)-dione has also been explored. Research indicates that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB) and extracellular signal-regulated kinases (ERKs), which are often dysregulated in cancer cells.

Potential Applications

The diverse biological activities of 4-(3-Bromophenyl)dihydro-2H-pyran-2,6(3H)-dione make it a valuable compound for pharmaceutical research and development. Its anti-inflammatory properties suggest potential applications in treating conditions such as rheumatoid arthritis, inflammatory bowel disease (IBD), and asthma. The compound's antioxidant activity could be harnessed to develop agents for preventing or treating neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.

In the realm of oncology, 4-(3-Bromophenyl)dihydro-2H-pyran-2,6(3H)-dione's anticancer effects make it a promising lead compound for developing novel anticancer drugs. Further studies are needed to optimize its pharmacokinetic properties and evaluate its safety profile in preclinical models before advancing to clinical trials.

Conclusion

4-(3-Bromophenyl)dihydro-2H-pyran-2,6(3H)-dione (CAS No. 232595-93-6) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties that have been exploited in various biological studies. The compound's anti-inflammatory, antioxidant, and anticancer activities highlight its therapeutic potential in treating a range of diseases. Ongoing research continues to uncover new applications for this versatile molecule, underscoring its importance in modern drug discovery efforts.